Cas no 304015-82-5 (1H-Pyrrole-2-carboxylicacid, 4-(hydroxymethyl)-1-methyl-5-nitro-)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 4-(hydroxymethyl)-1-methyl-5-nitro-
• CAS No: 304015-82-5
• MF: C₇H₈N₂O₅
• MW: 200.14882183075
• CID: 299512
• PubChem ID: 45089539
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylicacid, 4-(hydroxymethyl)-1-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 4-(hydroxymethyl)-1-methyl-5-nitro-
• 1H-Pyrrole-2-carboxylicacid,4-(hydroxymethyl)-1-methyl-5-nitro-(9CI)
• 4-(hydroxymethyl)-1-methyl-5-nitropyrrole-2-carboxylic acid
• 4-(Hydroxymethyl)-1-methyl-5-nitro-1H-pyrrole-2-carboxylic acid
• 304015-82-5
• DTXSID30666491

• Inchi： 1S/C7H8N2O5/c1-8-5(7(11)12)2-4(3-10)6(8)9(13)14/h2,10H,3H2,1H3,(H,11,12)
• InChI Key： XHMAHGRLAGQVNX-UHFFFAOYSA-N
• SMILES： OCC1C=C(C(=O)O)N(C)C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.04334
• Monoisotopic Mass: 200.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 105.6